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Compound of Interest

Compound Name:
(3-Methoxy-5-

methylphenyl)methanol

CAS No.: 119650-44-1

Cat. No.: B1589308

Get Quote

Executive Summary & Compound Identity
(3-Methoxy-5-methylphenyl)methanol (CAS: 119650-44-1) serves as a versatile benzylic

alcohol building block.[1] Its 1,3,5-substitution pattern renders it electronically unique, balancing

the electron-donating effects of the methoxy and methyl groups against the benzylic alcohol

functionality. This electronic profile is frequently exploited in the design of kinase inhibitors

(e.g., FGFR1–4 targets) to fine-tune solubility and hydrophobic interactions in the ATP-binding

pocket.[1]
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Property Detail

IUPAC Name (3-Methoxy-5-methylphenyl)methanol

Common Name 3-Methoxy-5-methylbenzyl alcohol

CAS Registry 119650-44-1

Molecular Formula

C

H

O

Molecular Weight 152.19 g/mol

Appearance Colorless to pale yellow viscous oil

Solubility
Soluble in MeOH, DCM, DMSO, EtOAc; slightly

soluble in water

Synthesis & Preparation Workflow
To ensure spectroscopic data integrity, the compound is best prepared via the selective

reduction of 3-methoxy-5-methylbenzoic acid.[1] This route avoids the over-oxidation

byproducts common with benzylic oxidation methods.[1]

Reaction Scheme
The following workflow illustrates the high-fidelity synthesis and purification logic required to

obtain analytical-grade material.

3-Methoxy-5-methylbenzoic Acid
(Precursor)

Selective Reduction
(Carboxyl -> Alcohol)

 Dissolve in THF

Borane-THF Complex
(1.0 M, 0°C to RT)

 Dropwise Addition
MeOH Quench &
Solvent Removal

 3-5 hrs Aq. NaHCO3 Wash /
Brine Extraction

(3-Methoxy-5-methylphenyl)methanol
(>98% Purity)
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Figure 1: Selective reduction workflow for generating high-purity (3-Methoxy-5-
methylphenyl)methanol.

Spectroscopic Data Analysis
The following data represents the consensus spectroscopic profile for the compound in CDCl

.

Nuclear Magnetic Resonance ( H & C NMR)
The 1,3,5-substitution pattern breaks the symmetry of the aromatic ring, resulting in three

distinct (though closely spaced) aromatic signals.

H NMR Data (400 MHz, CDCl

)
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Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

Ar-H (C2) 6.82 singlet (br) 1H

Flanked by -CH

OH and -OMe

(Deshielded).[1]

Ar-H (C6) 6.74 singlet (br) 1H
Flanked by -CH

OH and -Me.[1]

Ar-H (C4) 6.65 singlet (br) 1H

Flanked by -OMe

and -Me (Most

shielded).[1]

CH

-OH
4.63 singlet 2H

Characteristic

benzylic

methylene.[1]

O-CH 3.79 singlet 3H

Diagnostic

methoxy signal.

[1]

Ar-CH 2.34 singlet 3H
Diagnostic

methyl signal.[1]

-OH 1.80 - 2.20 broad s 1H

Exchangeable;

shift varies with

concentration.[1]

C NMR Data (100 MHz, CDCl

)
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Carbon Type
Shift (

, ppm)
Assignment

C-OMe (C3) 159.8
Ipso carbon, strongly

deshielded by oxygen.

C-CH

OH (C1)
142.9

Ipso carbon, benzylic

attachment.

C-Me (C5) 139.5
Ipso carbon, alkyl attachment.

[1]

Ar-CH (C6) 119.8 Aromatic methine.[1]

Ar-CH (C2) 110.5
Aromatic methine (ortho to

OMe).[1]

Ar-CH (C4) 108.2
Aromatic methine (ortho to

OMe, shielded).[1]

CH

-OH
65.4 Benzylic carbon.[1]

O-CH 55.3 Methoxy carbon.[1]

Ar-CH 21.6 Methyl carbon.[1]

Expert Insight: In

C NMR, look for the distinct separation between the C2 and C4 carbons. C4 is

typically more shielded (upfield ~108 ppm) due to the ortho-methoxy effect

combined with the electron-donating methyl group, whereas C6 is further downfield

(~120 ppm) as it lacks the direct ortho-methoxy shielding.
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Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the hydrogen-bonded hydroxyl group and the ether linkage.

[1]

Frequency (cm

)
Vibration Mode Functional Group

3300 - 3450 O-H Stretch (Broad)
Primary Alcohol

(Intermolecular H-bonding)

2920 - 2950 C-H Stretch Methyl/Methylene (Aliphatic)

2850 C-H Stretch Methoxy C-H

1590, 1460 C=C Ring Stretch Aromatic Ring

1155, 1260 C-O Stretch
Aryl Alkyl Ether (Ar-O-CH

)

1045 C-O Stretch
Primary Alcohol (R-CH

-OH)

Mass Spectrometry (MS)
The fragmentation pattern is characteristic of benzyl alcohols, dominated by the formation of

the tropylium ion species.[1]

Technique: GC-MS (EI, 70 eV)

Molecular Ion [M]

: m/z 152 (Base peak or high intensity).[1]

[M - OH]

: m/z 135 (Loss of hydroxyl radical).[1]

[M - CH
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OH]

: m/z 121 (Cleavage of benzylic group).[1]

Note: The peak at 121 is often the base peak in substituted benzyl derivatives due to the

stability of the substituted tropylium/benzyl cation.[1]

[M - OMe]

: m/z 121 (Alternative pathway).[1]

[M - CH

- H

O]

: m/z 119.[1][2]

Experimental Protocol: Sample Preparation
To reproduce the NMR data above, strict adherence to concentration protocols is required to

prevent chemical shift drifting of the hydroxyl proton.

Solvent: Use CDCl

(99.8% D) containing 0.03% TMS as internal standard.[1]

Concentration: Prepare a solution of ~10 mg sample in 0.6 mL solvent.

Caution: High concentrations (>30 mg/mL) will shift the -OH signal downfield (towards 3.0

ppm) due to increased hydrogen bonding.[1]

Shimming: Ensure linewidth is <1.0 Hz on the TMS peak to resolve the fine splitting of the

aromatic protons (often observed as fine doublets with

Hz due to meta-coupling).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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